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Compound of Interest

Compound Name: 2-Amino-1-cyclopentylethanol
CAS No.: 72799-58-7
Cat. No.: B3038073
Get Quote
. J

Executive Summary & Chemical Identity

2-Amino-1-cyclopentylethanol is a bifunctional organic building block containing both a
primary amine and a secondary alcohol attached to a cyclopentyl ring.[1][2][3] Unlike simple
solvents, its disposal requires specific attention to its basicity and potential chelating properties.

[2]

This guide provides a self-validating protocol for the safe disposal of this compound, moving
beyond generic "waste drum” advice to ensure compliance with EPA/RCRA standards and GLP
(Good Laboratory Practice).

Chemical Profile
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Hazard Assessment (The "Why")

Expert Insight: Do not treat this merely as "organic waste." The presence of the amine group
creates specific incompatibility risks that are often overlooked in high-throughput labs.

» Exothermic Incompatibility: As an organic base, it will react exothermically with strong acids
and acid chlorides. Accidental mixing in a general "organic waste" carboy containing acidic
byproducts (e.g., TFA, HCI) can cause rapid pressurization and container rupture.[2]

o Chelation Potential: Amino alcohols are bidentate ligands.[2] If mixed with heavy metal waste
(Cu, Ni, Pd), they can form stable complexes that may interfere with downstream waste

precipitation treatments at the disposal facility.[2]

o Surface Activity: The cyclopentyl group adds lipophilicity, making the compound potentially
skin-permeable.[2] Standard nitrile gloves are generally effective, but immediate removal is
required upon splash contact.[2]

Pre-Disposal Protocol: The "Self-Validating" System

To ensure safety, follow this Check-Verify-Act protocol before moving the vessel to the waste

area.

Step 1: Phase & pH Verification[1][2][3]

» Action: Dip a pH strip into the waste solution.
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 Validation:
o pH > 10: Classify as Basic Organic Waste.

o pH < 7:STOP. You likely have a mixture with an acid. Neutralize slowly with dilute
bicarbonate before consolidating to prevent heat generation in the drum.

Step 2: Segregation

Never dispose of 2-Amino-1-cyclopentylethanol in the following streams:

« Y Oxidizing Waste: (e.g., Nitric acid, Peroxides).[2] Risk of forming unstable N-oxides or
ignition.[1][2][3]

« Y Aqueous Acid Waste: Risk of exothermic neutralization.

« X Halogenated Solvents: While chemically compatible, mixing non-halogenated amines
with halogenated waste (DCM/Chloroform) significantly increases disposal costs.[2] Keep

separate unless already part of the reaction mixture.

Disposal Workflow (Step-by-Step)

The following decision tree illustrates the operational logic for disposing of 2-Amino-1-
cyclopentylethanol.
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Figure 1: Decision matrix for segregating amino-alcohol waste streams to minimize cost and
safety risks.

Detailed Procedures
Scenario A: Pure Liquid or Non-Halogenated Solution[1][3]
» Container: High-Density Polyethylene (HDPE) or Amber Glass.[1][2]

e Labeling: "Hazardous Waste - Organic Alkali."[1][2][3]
o Constituents: 2-Amino-1-cyclopentylethanol, [Solvent Name].
o Hazard Checkbox: Irritant, Flammable (if solvent is flammable).[2]

» Disposal Path: High-temperature incineration (fuel blending).[1][2]

Scenario B: Solid Waste (or Spill Cleanup)

o Material: Contaminated gloves, paper towels, or solid residue.[2]

e Protocol:

[¢]

Collect in a clear polyethylene bag (minimum 2 mil thickness).

o

Twist and tape the neck of the bag (gooseneck seal).

o

Place inside the laboratory's solid hazardous waste drum.

[¢]

Do not place in regular trash or biohazard bins.

Emergency Contingencies

Trustworthiness: A protocol is only as good as its failure mode.
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Regulatory & Compliance Codes

When filling out your waste manifest, use the following guidelines. Note: Always verify with your
local EHS officer as state regulations may vary.[1][2]

» RCRA Classification (USA):
o If pure: Not a P- or U-listed waste.[1][2][3]
o If ignitable (Flash point < 60°C due to solvent): DOO1.
o If pH > 12.5 (highly concentrated base): D002.

e European Waste Code (EWC):

o 07 01 04* (Other organic solvents, washing liquids and mother liquors).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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